6-(6-((tert-Butoxycarbonyl)amino)hexanamido)hexanoic acid
CAS No.: 14254-45-6
Cat. No.: VC16769900
Molecular Formula: C17H32N2O5
Molecular Weight: 344.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14254-45-6 |
|---|---|
| Molecular Formula | C17H32N2O5 |
| Molecular Weight | 344.4 g/mol |
| IUPAC Name | 6-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoylamino]hexanoic acid |
| Standard InChI | InChI=1S/C17H32N2O5/c1-17(2,3)24-16(23)19-13-9-4-6-10-14(20)18-12-8-5-7-11-15(21)22/h4-13H2,1-3H3,(H,18,20)(H,19,23)(H,21,22) |
| Standard InChI Key | PAEXKLAPOHRFNJ-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)(C)OC(=O)NCCCCCC(=O)NCCCCCC(=O)O |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
6-(6-((tert-Butoxycarbonyl)amino)hexanamido)hexanoic acid features a linear aliphatic chain with two hexanoic acid moieties linked by an amide bond. The Boc group (-OC(O)C(CH₃)₃) protects the primary amine, while the terminal carboxylic acid enables conjugation with other molecules . The IUPAC name, 6-[6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoylamino]hexanoic acid, reflects this arrangement .
Table 1: Key Chemical Identifiers
| Property | Value |
|---|---|
| CAS Number | 14254-45-6 |
| Molecular Formula | C₁₇H₃₂N₂O₅ |
| Molecular Weight | 344.4 g/mol |
| SMILES | CC(C)(C)OC(=O)NCCCCCC(=O)NCCCCCC(=O)O |
| InChIKey | PAEXKLAPOHRFNJ-UHFFFAOYSA-N |
| Solubility | Soluble in polar aprotic solvents (e.g., DMF, THF); limited aqueous solubility |
The Boc group’s steric bulk impedes nonspecific interactions during peptide synthesis, while the hexanoic acid spacers provide flexibility for structural modifications .
Synthetic Methodologies
Stepwise Synthesis
A common route begins with 6-((tert-butoxycarbonyl)amino)hexanoic acid (CAS 6404-29-1), which undergoes activation using ethyl chloroformate in tetrahydrofuran (THF) with triethylamine as a base. Subsequent coupling with hexanoic acid derivatives yields the target compound:
-
Activation:
-
Coupling:
Yields exceed 75% after purification via flash chromatography .
Optimization Strategies
Reaction efficiency hinges on solvent choice and temperature. THF outperforms dichloromethane due to better solubility of intermediates, while maintaining temperatures at 0–5°C minimizes side reactions . Catalytic additives like hydroxybenzotriazole (HOBt) enhance coupling efficiency by reducing racemization.
Biomedical Applications
Peptide Therapeutics
The compound’s dual functional groups enable its incorporation into peptide backbones, altering pharmacokinetics and target affinity. For instance, conjugating it to thrombin inhibitors enhances their plasma stability, as evidenced by prolonged thrombin time (TT) in vitro .
Table 2: Hemostatic Parameters of Derivatives
| Compound | aPTT (% Control) | TT (% Control) |
|---|---|---|
| Derivative 3 | 85 ± 3 | 98 ± 2 |
| Derivative 6 | 92 ± 4 | 82 ± 3 |
| Control | 100 ± 0 | 100 ± 0 |
Data adapted from MDPI (2022) .
Mechanistic Insights
Peptide Assembly Dynamics
During solid-phase synthesis, the Boc group shields the amine from unintended reactions. Post-incorporation, treatment with trifluoroacetic acid (TFA) removes the Boc group, exposing the amine for further elongation or modification . This orthogonal protection strategy is critical for constructing complex peptides with defined sequences .
Biological Interactions
In fibrinolytic assays, the compound’s amide bond resists protease cleavage, prolonging the half-life of conjugated therapeutics . Molecular dynamics simulations suggest that the hexanoic spacers adopt extended conformations, facilitating interactions with hydrophobic enzyme pockets .
Analytical Characterization
Spectroscopic Profiling
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume